Cas no 1551-49-1 (Α-MANGOSTIN)

• Product Name: Α-MANGOSTIN
• CAS No: 1551-49-1
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 829774
• Update Time: 2023-11-19

Α-MANGOSTIN Chemical and Physical Properties

Names and Identifiers

• α-mangostin
• 6-ethyl-3-methyl-4-oxo-4H-pyran-2-carboxylic acid
• CID 129925909
• Α-MANGOSTIN

• Inchi： 1S/C9H10O4/c1-3-6-4-7(10)5(2)8(13-6)9(11)12/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： GSRLHDJCGVIOSV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)C(C=C1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• Topological Polar Surface Area: 63.6